Cas no 34580-14-8 (Ketotifen fumarate)

• Product Name: Ketotifen fumarate
• CAS No: 34580-14-8
• Molecular Formula: C₁₉H₁₉NOS
• Molecular Weight: 309.4253
• CID: 54267
• PubChem ID: 24278506

Ketotifen fumarate Properties

Names and Identifiers

• ketotifen fumarate
• 4-(1-methyl-4-piperidylidene)-4h-benzo[4,5]cyclohepta[1,2-b]thiophen-10(9h)-one hydrogen fumarate
• 4,9-DIHYDRO-4-(1-METHYL-4-PIPERIDINYLIDENE-10H-BENZO[4,5]CYCLOHEPTA[1,2-B]THIOPHEN-10-ONE) FUMARATE
• KETOTIFEN FUMARATE SALT
• 10h-benzo(4,5)cyclohepta(1,2-b)thiophen-10-one,4,9-dihydro-4-(1-methyl-4-pipe
• hc20-511fumarate
• zaditen
• 4,9-dihydro-4-(1-methylpiperidin-4-ylidene)-10H-benzo[4,5]cyclohepta[1,2-b]thiophene-10-one fumarate
• Ketotifene fumarate
• 10H-Benzo4,5cyclohepta1,2-bthiophen-10-one, 4,9-dihydro-4-(1-methyl-4-piperidinylidene)-, (2E)-2-butenedioate (1:1)
• zaditor
• KETOTIFEN FUMARATE EP
• 4,9-Dihydro-4-(1-methyl-4-piperidylidene)-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one fumarate
• Allerkif
• Anatifen
• (E)-but-2-enedioic acid,10-(1-methylpiperidin-4-ylidene)-5H-benzo[1,2]cyclohepta[3,4-b]thiophen-4-one
• HC 20511 fumarate
• Alaway
• EINECS 252-100-0
• Ketotifen hydrogen fumarate
• UNII-HBD503WORO
• ketotifen
• Ketotifene
• Ketotifenum
• Ketotifeno
• Ketotifenum [INN-Latin]
• Ketotifene [INN-French]
• Ketotifeno [INN-Spanish]
• Ketotifen [INN:BAN]
• ZCVMWBYGMWKGHF-UHFFFAOYSA-N
• Ketotifen fumarate
• HMS3713K03
• SR-01000075951-6
• MLS001401421
• KETOTIFEN FUMARATE [MI]
• KETOTIFEN HYDROGEN FUMARATE (EP MONOGRAPH)
• HMS3884G20
• SMR000653460
• BCP9000812
• KETOTIFEN FUMARATE [JAN]
• SCHEMBL8810
• 34580-14-8
• CHEBI:31750
• 4-(1-Methylpiperidin-4-ylidene)-4H-benzo(4,5)cyclohepta(1,2-b)thiophen-10(9H)-one monofumarate
• HMS1921A12
• KETOTIFEN FUMARATE [ORANGE BOOK]
• (2E)-but-2-enedioic acid; 2-(1-methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.0^{3,7}]tetradeca-1(10),3(7),4,11,13-pentaen-8-one
• CCG-40319
• NCGC00094057-04
• NCGC00261391-01
• KETOTIFEN FUMARATE (MART.)
• Ketotifen (as fumarate)
• CS-1988
• Ketotifen fumerate
• J-019659
• NSC 757415
• DTXCID801285019
• Fumarato de Cetotifeno
• HC 20,511 fumarate
• HMS2232K10
• SCHEMBL8809
• MLS001148200
• Ketotifen for peak identification, European Pharmacopoeia (EP) Reference Standard
• KETOTIFEN FUMARATE [MART.]
• KETOTIFEN FUMARATE [WHO-DD]
• CHEMBL1633
• 4-(1-Methylpiperidin-4-ylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-10(9H)-one fumarate
• Leader Eye Itch Relief Drops
• Pharmakon1600-01500668
• Zaditen (TN)
• REGID_for_CID_5282408
• Eye Itch Releif
• K0048
• CCG-101110
• NSC757415
• Ketotifen fumarate (Zaditor)
• 10H-Benzo(4,5)cyclohepta(1,2-b)thiophen-10-one, 4,9-dihydro-4-(1-methyl-4-piperidinylidene)-,(E)-2-butenedioate(1:1)
• HMS2092G16
• CHILDREN'S ALAWAY
• Ketotifen (fumarate)
• Alaway Preservative Free
• SMR000058462
• NCGC00094057-02
• Ketotifen fumarate [USAN:JAN]
• NCGC00094057-01
• KS-1206
• NS00088107
• Ketotifene fumarato
• KETOTIFENFUMARATE
• HMS2233C06
• MLS000758236
• 10H-Benzo(4,5)cyclohepta(1,2-b)thiophen-10-one, 4,9-dihydro-4-(1-methyl-4-piperidinylidene)-, (E)-2-butenedioate (1:1)
• 4,9-Dihydro-4-(1-methyl-4-piperidylidene)-10H-benzo(4,5)cyclohepta(1,2-b)thiophen-10-one fumarate (1:1)
• MLS000069701
• Allergy Eye Drops
• Equate Eye Itch Relief
• Ketotifen hydrogen fumarate, European Pharmacopoeia (EP) Reference Standard
• HMS3266D20
• s2024
• YNQQEYBLVYAWNX-WLHGVMLRSA-N
• BCP0726000236
• HMS500F13
• D01332
• 4-(1-Methyl-4-piperidylidene)-4H-benzo(4,5)cyclohepta(1,2-b) thiophen-10(9H)-one hydrogen fumarate
• SR-01000075951
• NCGC00094057-05
• HMS3411J21
• K 2628
• HC-20511 fumarate
• LP00706
• Opera_ID_1952
• SW196887-4
• BCP23414
• HMS2052O11
• 4-(1-methylpiperidin-4-ylidene)-4,9-dihydro-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one fumarate
• KETOTIFEN HYDROGEN FUMARATE [EP MONOGRAPH]
• 4,9-Dihydro-4-(1-methylpiperidin-4-ylidene)-10H-benzo(4,5)cyclohepta(1,2-b)thiophene-10-one fumarate
• HBD503WORO
• 4,9-Dihydro-4-(1-methyl-4-piperidinylidene-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one fumarate
• 34580-14-8 (fumarate); 34580-13-7 (free base)
• DTXSID30892970
• ACUVUE Theravision with Ketotifen
• SR-01000075951-3
• 4,9-Dihydro-4-(1-methyl-4-piperidylidene)-10H-benzo[4,5]cyclohepta[1,2-b]thiophen-10-one fumarate (1:1)
• AKOS008901371
• MFCD00079394
• HMS1569K03
• Ketotifen Hydrogen Fumarate 1.0 mg/ml in Methanol (as free base)
• Eye Itch Relief
• Good Neighbor Pharmacy Eye Itch Relief
• EU-0100706
• NC00360
• SPECTRUM1500668
• HMS3262M13
• C74779
• Eye Itch
• Itchy Eye
• AC-7589
• SR-01000075951-4
• SR-01000075951-1
• Ketotifen fumarate (JP17/USAN)
• Prestwick_743
• NSC-757415
• Q27279844
• KETOTIFEN FUMARATE [USAN]
• (E)-but-2-enedioic acid;2-(1-methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-8-one
• HMS2096K03
• HMS3675J21
• Tox21_500706
• Fumarate, Ketotifen
• KETOTIFEN FUMARATE [VANDF]
• NCGC00094057-03
• HY-B0157A
• GLXC-15474
• Ketotifen fumarate (JP18/USAN)
• KETOTIFEN FUMARATE
• Ketotifen fumarate salt
• Zaditor
• Zaditen
• 4-(1-Methyl-4-piperidylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-10(9H)-one hydrogen fumarate

• MDL： MFCD00079394
• InChIKey： ZCVMWBYGMWKGHF-UHFFFAOYSA-N
• Inchi： 1S/C19H19NOS/c1-20-9-6-13(7-10-20)18-15-5-3-2-4-14(15)12-17(21)19-16(18)8-11-22-19/h2-5,8,11H,6-7,9-10,12H2,1H3
• SMILES： S1C([H])=C([H])C2=C1C(C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1/C/2=C1/C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C/1([H])[H])=O
• BRN： 3983897

Computed Properties

• Exact Mass: 425.13000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 425.13
• Heavy Atom Count: 22
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 48.6

Experimental Properties

• LogP: 3.66410
• PSA: 123.15000
• Merck: 5307
• Water Partition Coefficient: Soluble in water (10 mg/ml), DMSO (100 mM), and methanol.
• Boiling Point: No data available
• Melting Point: 192°C(dec.)(lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: solid
• Solubility: Not determined
• λmax: 297(MeOH)(lit.)
• Density: 0.9550

Ketotifen fumarate Security Information

• Symbol:
• RTECS：DE8260000
• WGK Germany：3
• Safety Term：S36
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22
• Signal Word：Warning

Ketotifen fumarate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%